Cas no 1087792-38-8 (2-chloro-N-cyclopropyl-N-ethylacetamide)

• Product Name: 2-chloro-N-cyclopropyl-N-ethylacetamide
• CAS No: 1087792-38-8
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 4560263
• Update Time: 2025-11-01

2-chloro-N-cyclopropyl-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-cyclopropyl-N-ethylacetamide
• Acetamide, 2-chloro-N-cyclopropyl-N-ethyl-

• Inchi： 1S/C7H12ClNO/c1-2-9(6-3-4-6)7(10)5-8/h6H,2-5H2,1H3
• InChI Key： JLNXWMRRAHPQKS-UHFFFAOYSA-N
• SMILES： C(N(C1CC1)CC)(=O)CCl

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 243.7±19.0 °C at 760 mmHg
• Flash Point: 101.2±21.5 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-chloro-N-cyclopropyl-N-ethylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-chloro-N-cyclopropyl-N-ethylacetamide

Introduction to 2-chloro-N-cyclopropyl-N-ethylacetamide (CAS No. 1087792-38-8)

2-chloro-N-cyclopropyl-N-ethylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1087792-38-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This acetamide derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development and biochemical studies. The presence of both chloro and cyclopropyl substituents in its molecular structure imparts distinct chemical properties, making it a subject of interest for synthetic chemists and pharmacologists.

The molecular structure of 2-chloro-N-cyclopropyl-N-ethylacetamide consists of an acetamide core substituted with a chloro group at the α-carbon and a cyclopropyl group at the N-ethyl position. This configuration contributes to its reactivity and interaction with biological targets, which is a critical factor in evaluating its pharmacological efficacy. The compound’s solubility profile, melting point, and stability under various conditions are also essential parameters that influence its suitability for industrial-scale synthesis and laboratory experimentation.

In recent years, there has been growing interest in developing novel acetylamide derivatives as intermediates or lead compounds for therapeutic agents. The structural features of 2-chloro-N-cyclopropyl-N-ethylacetamide make it a promising candidate for further exploration in this context. Researchers have been investigating its potential role in modulating enzyme activity, particularly those involved in metabolic pathways relevant to inflammation, pain, and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and proteases, which are key targets in modern drug discovery.

The synthesis of 2-chloro-N-cyclopropyl-N-ethylacetamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. The chloro-substituted moiety is particularly sensitive to reaction conditions, necessitating careful optimization to prevent side reactions such as elimination or rearrangement. Advanced techniques like flow chemistry have been explored to enhance the efficiency and scalability of its synthesis.

From a computational chemistry perspective, the quantum mechanical properties of 2-chloro-N-cyclopropyl-N-ethylacetamide have been scrutinized using density functional theory (DFT) and molecular dynamics simulations. These studies aim to elucidate its electronic structure, dipole moment, hydrogen bonding interactions, and conformational preferences. Such insights are invaluable for designing targeted modifications to improve its pharmacokinetic properties, such as bioavailability and metabolic stability. Additionally, virtual screening methods have been employed to identify potential binding pockets within biological macromolecules that could interact with this compound.

The pharmacological evaluation of 2-chloro-N-cyclopropyl-N-ethylacetamide has revealed intriguing findings that warrant further investigation. In vitro assays have demonstrated its ability to interact with specific receptor families, including G-protein coupled receptors (GPCRs) and ion channels. These interactions may underpin its potential therapeutic applications in treating conditions such as cardiovascular diseases, neurological disorders, and autoimmune diseases. Furthermore, animal models have provided preliminary evidence of its efficacy in modulating inflammatory responses without significant off-target effects.

The safety profile of 2-chloro-N-cyclopropyl-N-ethylacetamide is another critical aspect that has been addressed through toxicological studies. Acetamide derivatives are generally well-tolerated when used under controlled conditions, but long-term exposure requires careful monitoring to assess any potential adverse effects. Metabolic pathways leading to the degradation of this compound have been identified using mass spectrometry techniques, which help predict possible metabolites and their biological activity. This information is crucial for understanding how the body processes the drug and for designing clinical trials that minimize risks.

The industrial relevance of 2-chloro-N-cyclopropyl-N-ethylacetamide extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly interested in licensing or developing derivatives based on this scaffold due to its versatility and potential therapeutic benefits. Collaborative efforts between academia and industry are fostering innovative approaches to optimize synthetic routes, improve yield rates, and develop cost-effective manufacturing processes. Such partnerships are essential for translating laboratory discoveries into viable drug candidates that can address unmet medical needs.

Future directions in the study of 2-chloro-N-cyclopropyl-N-ethylacetamide include exploring its role in combination therapies with other bioactive molecules. Synergistic effects between different compounds can enhance therapeutic outcomes while reducing side effects—a strategy increasingly adopted in modern medicine. Additionally, green chemistry principles are being integrated into synthetic methodologies to minimize environmental impact without compromising efficiency or product quality. These advancements align with global efforts to promote sustainable pharmaceutical practices.

In conclusion,2-chloro-N-cyclopropyl-N-ethylacetamide (CAS No. 1087792-38-8) represents a fascinating compound with diverse applications in pharmaceutical research and drug development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As scientific understanding evolves through interdisciplinary collaboration—combining organic chemistry expertise with computational modeling techniques—this compound continues to emerge as a valuable asset in the quest for innovative medical solutions.